Cas no 38165-75-2 (9(10H)-Anthracenone,1,8-bis(acetyloxy)-)

9(10H)-Anthracenone,1,8-bis(acetyloxy)- structure
38165-75-2 structure
Product Name:9(10H)-Anthracenone,1,8-bis(acetyloxy)-
CAS No:38165-75-2
MF:C18H14O5
MW:310.300765514374
CID:318605
PubChem ID:3084693
Update Time:2025-04-19

9(10H)-Anthracenone,1,8-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 9(10H)-Anthracenone,1,8-bis(acetyloxy)-
    • 2-[8-(carboxymethyl)-9-oxo-10H-anthracen-1-yl]acetic acid
    • 38165-75-2
    • DTXSID70191550
    • 9(10H)-Anthracenone, 1,8-bis(acetyloxy)-
    • Inchi: 1S/C18H14O5/c19-14(20)8-12-5-1-3-10-7-11-4-2-6-13(9-15(21)22)17(11)18(23)16(10)12/h1-6H,7-9H2,(H,19,20)(H,21,22)
    • InChI Key: KPCFDDJXJDHKNH-UHFFFAOYSA-N
    • SMILES: O=C1C2C(CC(=O)O)=CC=CC=2CC2C=CC=C(CC(=O)O)C=21

Computed Properties

  • Exact Mass: 310.08412
  • Monoisotopic Mass: 310.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67
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